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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline
CAS No.: 7505-75-1
Cat. No.: B12043495
Get Quote
. J

Executive Summary: The "Zero-Contamination"
Mandate

Disposing of 6-Chloro-4-ethoxyquinazoline requires strict adherence to halogenated organic
waste protocols.[1][2] Unlike standard organic intermediates, the chlorine substituent at the C-6
position necessitates high-temperature incineration to prevent the formation of polychlorinated
dibenzodioxins (PCDDs) and furans during thermal destruction.[1]

Immediate Action Directive:
¢ NEVER dispose of this compound down the drain.[3][4]

+ NEVER mix with non-halogenated solvent waste streams (e.g., acetone, ethanol) unless
unavoidable, as this upgrades the entire volume to a more expensive "halogenated” disposal
class.[1]

o ALWAYS segregate as "Solid Toxic Waste" or "Halogenated Organic Liquid" depending on its
physical state.
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Chemical Identification & Hazard Profile

Before disposal, you must validate the material identity. In drug development, this compound is
frequently used as a scaffold for EGFR inhibitors.

hnical Snecificati

Parameter Detail

Chemical Name 6-Chloro-4-ethoxyquinazoline

CAS Number 226978-63-6 (Verify with specific vendor SDS)
Molecular Formula C10H9CIN20

Molecular Weight 208.64 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Low in water; soluble in DMSO, DCM, Ethyl

Solubility Acetat
cetate

Hazard Assessment (GHS Classification)

Based on structural analogs (e.g., 4-chloroquinazoline) and halogenated heterocycle
properties.[1][2]
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L. Operational
Hazard Class H-Code Description L
Implication
Double-baggin
. Harmful/Toxic if _ 9 g
Acute Toxicity H302/H301 required for solids.[1]
swallowed
[2]
Nitrile gloves (min
) ) Causes skin/serious 0.11mm) & safety
Skin/Eye Irritant H315/H319 o
eye irritation goggles mandatory.[1]
[2]
Toxic to aquatic life Zero-discharge policy.
Aquatic Toxicity H411 with long-lasting All rinsate must be
effects collected.[1][2]
Stable, but emits Incineration requires
Reactivity N/A HCI/NOx upon scrubbers (off-site).[1]

combustion

[2]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)

Context: You have expired or excess solid powder remaining in the original vial.

e Primary Containment: Keep the substance in its original container if possible. If the container

is damaged, transfer it to a clear, sealable polyethylene bag.

e Secondary Containment: Place the primary container into a transparent hazardous waste

bag (minimum 2 mil thickness).

» Labeling: Affix a hazardous waste tag.

o

[¢]

[¢]

Chemical Name: Write "6-Chloro-4-ethoxyquinazoline".
Constituents: "100% Halogenated Organic Solid".

Hazard Checkbox: Mark "Toxic" and "Irritant".
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e Segregation: Place in the Solid Hazardous Waste Drum. Do not mix with sharps or
biohazardous waste.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Context: The compound is dissolved in a solvent (e.g., Dichloromethane or DMSO) following a
reaction.[1][2]

e Solvent Identification:
o If dissolved in DCM/Chloroform: This is already a halogenated stream.

o If dissolved in Acetone/Methanol: The presence of the chloro-quinazoline contaminates the
non-halogenated solvent.

e The "Halogen Rule™:

Critical Protocol: Any non-halogenated solvent containing >1-2% of a halogenated compound

must be treated as Halogenated Waste.

o Collection: Pour into the Halogenated Organic Solvents carboy (typically Red or Yellow
tagged, depending on facility color codes).

e Rinsing: Rinse glassware with a small volume of acetone, but collect the rinsate into the
Halogenated waste container, not the sink.

The "Why": Scientific Rationale for Segregation
Why do we segregate this specific quinazoline?

¢ Incineration Chemistry: Non-halogenated organics are burned at ~800°C for energy
recovery. Halogenated compounds (like 6-chloro-4-ethoxyquinazoline) require specific
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incinerators operating at >1100°C with rapid quenching and acid gas scrubbers.[1][2]

o Dioxin Prevention: Incomplete combustion of chlorinated aromatics at lower temperatures
can synthesize dioxins, which are persistent organic pollutants (POPS).

o Cost Control: Halogenated waste disposal is significantly more expensive.[3] Segregating
prevents "up-coding" cheap non-halogenated waste into the expensive halogenated stream.

Visual Workflow: Disposal Decision Tree
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Waste Generation:
6-Chloro-4-ethoxyquinazoline

Physical State?

Solid (Powder/Crystals) Liquid (Solution)
Double Bag in 5
Polyethylene Solvent Type~
on-Halogenated
Label: "Toxic Solid, Non-Halogenated Solvent
Organic, N.O.S.' (e.g., Acetone, MeOH)

Halogenated Solvent
(e.g., DCM, Chloroform)

CRITICAL STEP:
Treat mixture as
HALOGENATED WASTE

Dispose in
'Solid Hazardous' Drum

Dispose in
'‘Halogenated Waste' Carboy

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 6-chloro-4-ethoxyquinazoline waste streams to
ensure regulatory compliance.

Emergency Procedures: Spills

Minor Spill (< 5 grams/mL):

Alert: Notify nearby personnel.

PPE: Wear double nitrile gloves, lab coat, and goggles.[4]

Containment:

o Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

o Liquid: Absorb with vermiculite or spill pads.

Cleanup: Wipe area with soap and water.[5] Collect all wipes as solid hazardous waste.
Major Spill (> 50 grams/mL or outside fume hood):

e Evacuate: Leave the room and close the door.

e Secure: Post a "Do Not Enter" sign.

e Contact: Call EHS (Environmental Health & Safety) immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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